Cas no 2024839-54-9 (3-(3-fluoropyridin-4-yl)oxypropan-1-amine)

3-(3-Fluoropyridin-4-yl)oxypropan-1-amine is a fluorinated pyridine derivative with a propan-1-amine linker, offering versatile utility in pharmaceutical and agrochemical synthesis. The fluorine substitution at the 3-position of the pyridine ring enhances its electron-withdrawing properties, improving binding affinity and metabolic stability in bioactive compounds. The flexible aminopropyloxy spacer facilitates conjugation with other molecular scaffolds, making it a valuable intermediate for drug discovery and chemical biology applications. Its structural features enable precise modulation of physicochemical properties, such as lipophilicity and solubility, which are critical for optimizing pharmacokinetic profiles. This compound is particularly useful in the development of kinase inhibitors and other targeted therapeutics.
3-(3-fluoropyridin-4-yl)oxypropan-1-amine structure
2024839-54-9 structure
Product Name:3-(3-fluoropyridin-4-yl)oxypropan-1-amine
CAS No:2024839-54-9
MF:C8H11FN2O
MW:170.184145212173
CID:6082079
PubChem ID:165650025
Update Time:2025-05-20

3-(3-fluoropyridin-4-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-fluoropyridin-4-yl)oxypropan-1-amine
    • 2024839-54-9
    • 3-[(3-fluoropyridin-4-yl)oxy]propan-1-amine
    • EN300-1817379
    • Inchi: 1S/C8H11FN2O/c9-7-6-11-4-2-8(7)12-5-1-3-10/h2,4,6H,1,3,5,10H2
    • InChI Key: KKQUUTZKUSTGRO-UHFFFAOYSA-N
    • SMILES: FC1C=NC=CC=1OCCCN

Computed Properties

  • Exact Mass: 170.08554114g/mol
  • Monoisotopic Mass: 170.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 48.1Ų

3-(3-fluoropyridin-4-yl)oxypropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1817379-0.05g
3-[(3-fluoropyridin-4-yl)oxy]propan-1-amine
2024839-54-9
0.05g
$587.0 2023-09-19
Enamine
EN300-1817379-0.1g
3-[(3-fluoropyridin-4-yl)oxy]propan-1-amine
2024839-54-9
0.1g
$615.0 2023-09-19
Enamine
EN300-1817379-0.25g
3-[(3-fluoropyridin-4-yl)oxy]propan-1-amine
2024839-54-9
0.25g
$642.0 2023-09-19
Enamine
EN300-1817379-0.5g
3-[(3-fluoropyridin-4-yl)oxy]propan-1-amine
2024839-54-9
0.5g
$671.0 2023-09-19
Enamine
EN300-1817379-1.0g
3-[(3-fluoropyridin-4-yl)oxy]propan-1-amine
2024839-54-9
1g
$1214.0 2023-06-02
Enamine
EN300-1817379-2.5g
3-[(3-fluoropyridin-4-yl)oxy]propan-1-amine
2024839-54-9
2.5g
$1370.0 2023-09-19
Enamine
EN300-1817379-5.0g
3-[(3-fluoropyridin-4-yl)oxy]propan-1-amine
2024839-54-9
5g
$3520.0 2023-06-02
Enamine
EN300-1817379-10.0g
3-[(3-fluoropyridin-4-yl)oxy]propan-1-amine
2024839-54-9
10g
$5221.0 2023-06-02
Enamine
EN300-1817379-1g
3-[(3-fluoropyridin-4-yl)oxy]propan-1-amine
2024839-54-9
1g
$699.0 2023-09-19
Enamine
EN300-1817379-5g
3-[(3-fluoropyridin-4-yl)oxy]propan-1-amine
2024839-54-9
5g
$2028.0 2023-09-19

Additional information on 3-(3-fluoropyridin-4-yl)oxypropan-1-amine

Introduction to 3-(3-fluoropyridin-4-yl)oxypropan-1-amine (CAS No. 2024839-54-9)

3-(3-fluoropyridin-4-yl)oxypropan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2024839-54-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a fluoropyridine moiety, which is known for its ability to enhance the bioavailability and metabolic stability of pharmaceutical agents.

The fluorine atom in the 3-fluoropyridin-4-yl group plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets. This feature makes 3-(3-fluoropyridin-4-yl)oxypropan-1-amine a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted the compound's utility in the development of kinase inhibitors, particularly those targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

One of the most compelling aspects of 3-(3-fluoropyridin-4-yl)oxypropan-1-amine is its versatility in chemical modifications. The presence of an amine group at the propan-1-position allows for further derivatization, enabling chemists to tailor the compound's properties for specific biological activities. This flexibility has been exploited in several research endeavors, where analogs of this compound have been synthesized to optimize potency and selectivity.

Recent advancements in computational chemistry have further elucidated the mechanisms by which 3-(3-fluoropyridin-4-yl)oxypropan-1-amine exerts its effects. Molecular docking studies have revealed that the compound can bind to the active sites of target enzymes with high affinity. This binding interaction is mediated by the fluoropyridine ring and the amine group, which form critical hydrogen bonds and hydrophobic interactions with the enzyme's residues.

The pharmacokinetic profile of 3-(3-fluoropyridin-4-yl)oxypropan-1-amine has also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the drug reaches its target site at effective concentrations while minimizing side effects. The compound's solubility and stability under physiological conditions further enhance its potential as a therapeutic agent.

In addition to its applications in oncology, 3-(3-fluoropyridin-4-yl)oxypropan-1-amine has shown promise in treating neurological disorders. Research has demonstrated that derivatives of this compound can modulate neurotransmitter receptors, thereby alleviating symptoms associated with conditions such as Parkinson's disease and Alzheimer's disease. The ability of these derivatives to cross the blood-brain barrier has been particularly noteworthy, suggesting their potential as neuroprotective agents.

The synthesis of 3-(3-fluoropyridin-4-yl)oxypropan-1-amine involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The use of advanced synthetic methodologies has enabled researchers to produce high-purity batches of the compound, which are essential for rigorous biological testing. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity of the synthesized material.

The safety profile of 3-(3-fluoropyridin-4-yl)oxypropan-1-am ine has been evaluated through comprehensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety implications. Chronic toxicity studies are ongoing to assess potential cumulative effects and identify any latent toxicities associated with prolonged exposure.

The regulatory landscape for 3-(3-fluoropyridin -4 -yl)o xypropan -1 -amine is evolving as new data emerges from clinical trials and preclinical research. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) are closely monitoring the development of this compound to ensure that it meets stringent safety and efficacy standards before being approved for human use. The collaboration between academic researchers and pharmaceutical companies is pivotal in navigating these regulatory pathways efficiently.

Future directions in the study of 3-(3-fluoropyridin -4 -yl)o xypro pan -1 -amine include exploring its potential in combination therapies. By pairing this compound with other therapeutic agents, researchers aim to achieve synergistic effects that could enhance treatment outcomes for patients with complex diseases. Additionally, investigating novel delivery systems such as nanoparticles could improve drug delivery efficiency and reduce systemic side effects.

In conclusion, 3-(3-fluoropyridin -4 -yl)o xypro pan -1 -a mine (CAS No.2024839 -54 -9) represents a promising candidate for pharmaceutical development due to its unique structural features and biological activities. Ongoing research continues to uncover new applications for this compound across various therapeutic areas, highlighting its significance in modern medicine. As our understanding of its mechanisms of action expands, so too does its potential to improve patient care worldwide.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited